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Compound of Interest

Compound Name: 5-Acetyl-2-methylpyridine

Cat. No.: B016504 Get Quote

An In-depth Technical Guide to 5-Acetyl-2-methylpyridine

This technical guide provides a comprehensive overview of 5-Acetyl-2-methylpyridine, a key

intermediate in the synthesis of various organic compounds. It is intended for researchers,

scientists, and professionals in the fields of drug development and chemical synthesis. This

document details the molecule's physicochemical properties, synthesis protocols, and

analytical characterization methods.

Molecular and Physicochemical Properties
5-Acetyl-2-methylpyridine, also known as 1-(6-methyl-3-pyridyl)-1-ethanone, is a pyridine

derivative with significant applications in the pharmaceutical and agrochemical industries.[1] Its

core structure, featuring a pyridine ring substituted with acetyl and methyl groups, imparts

specific reactivity useful in organic synthesis.[2]

Core Molecular Information
The fundamental molecular details of 5-Acetyl-2-methylpyridine are summarized below.
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Property Value Source(s)

Molecular Formula C₈H₉NO [1][3][4][5][6]

Molecular Weight 135.16 g/mol [5]

CAS Number 36357-38-7 [1][5][7]

IUPAC Name
1-(6-methylpyridin-3-

yl)ethanone
[5]

Physicochemical Data
The physical and chemical properties of 5-Acetyl-2-methylpyridine are crucial for its handling,

storage, and application in various reactions.

Property Value Source(s)

Appearance
Colorless to pale-yellow

liquid/oil
[2][7]

Boiling Point 240-242 °C (at 760 mmHg) [2]

55-56 °C (at oil pump

pressure)
[1]

Melting Point Approx. -10 °C [2]

Density Approx. 1.03 g/cm³ [2]

Solubility
Soluble in ethanol, ether,

chloroform
[2]

Low solubility in water [2]

Storage Temperature
Room temperature or -20°C for

long-term
[1][5]

Synthesis and Experimental Protocols
5-Acetyl-2-methylpyridine is primarily synthesized through the acetylation of 2-methylpyridine

(2-picoline). The following sections detail a common synthetic route and analytical
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characterization methods.

Synthesis via Friedel-Crafts Acetylation
This protocol describes the synthesis of 5-Acetyl-2-methylpyridine from 2-methylpyridine

using an acetylation reagent and a Lewis acid catalyst.[2]

Materials:

2-methylpyridine (substrate)

Acetyl chloride or Acetic anhydride (acetylating agent)

Anhydrous aluminum trichloride (Lewis acid catalyst)

Anhydrous dichloromethane (solvent)

Sodium bicarbonate solution (aqueous, saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottom flask with reflux condenser

Magnetic stirrer and heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g.,

nitrogen), suspend anhydrous aluminum trichloride in anhydrous dichloromethane.

Addition of Acetylating Agent: Cool the suspension in an ice bath (0 °C). Slowly add acetyl

chloride or acetic anhydride to the mixture while stirring.
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Substrate Addition: Once the addition is complete, add 2-methylpyridine dropwise to the

reaction mixture, maintaining the temperature at 0 °C.

Reaction: After the addition, allow the mixture to warm to room temperature and then heat to

reflux. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Quenching: Upon completion, cool the reaction mixture back to 0 °C and carefully quench by

slowly adding it to a beaker of crushed ice and water.

Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by vacuum distillation to obtain 5-Acetyl-2-
methylpyridine as a pale-yellow oil.

Analytical Characterization Protocol
To confirm the identity and purity of the synthesized product, standard analytical techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) are employed.

Instrumentation:

Gas Chromatograph equipped with a mass spectrometer detector (GC-MS)

Non-polar capillary column (e.g., DB-5ms)

Helium (carrier gas)

Procedure:

Sample Preparation: Prepare a dilute solution of the purified 5-Acetyl-2-methylpyridine in a

suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

GC Method:
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Injector Temperature: 250 °C

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a rate of 10

°C/min. Hold at 250 °C for 5 minutes.

Carrier Gas Flow: Constant flow of 1 mL/min.

MS Method:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 200.

Source Temperature: 230 °C.

Data Analysis:

Retention Time: Compare the retention time of the major peak with that of a known

standard.

Mass Spectrum: Analyze the mass spectrum of the peak. The molecular ion peak (M+)

should be observed at m/z = 135. Key fragment ions should correspond to the loss of a

methyl group (m/z = 120) and an acetyl group (m/z = 92). The NIST WebBook provides

reference mass spectra for comparison.[3]

Visualized Workflows and Relationships
The following diagrams illustrate the experimental workflow for the synthesis and

characterization of 5-Acetyl-2-methylpyridine and the logical relationship between its

structure and properties.
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Experimental Workflow: Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of 5-Acetyl-2-methylpyridine.
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Caption: Relationship between the structure of 5-Acetyl-2-methylpyridine and its properties.

Applications in Research and Development
5-Acetyl-2-methylpyridine is a valuable building block in organic synthesis. Its primary

applications include:

Pharmaceuticals: It serves as a crucial intermediate in the production of nicotinic acid

derivatives and other bioactive molecules.[1]

Agrochemicals: The pyridine core is utilized in the development of new herbicides and

insecticides, where it can enhance biological activity.[1]

Material Science: It is employed in the manufacturing of specialty polymers and as a ligand

in catalysis, where its functional groups facilitate selective chemical reactions.[1]

Organic Synthesis: It is used in the preparation of other complex molecules, such as

pyridine-2,5-dicarboxylic acid, through oxidation.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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